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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B12310223 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Ampelopsin G, also known as Dihydromyricetin.

[1][2] The following procedures are designed to ensure safe handling, storage, and disposal of

this compound in a laboratory setting.

Hazard Identification and Classification
Ampelopsin G is not classified as a hazardous substance or mixture according to the Globally

Harmonized System (GHS).[1] However, it is a pharmaceutically active ingredient and should

be handled by personnel trained in dealing with potent compounds.[3] It may cause moderate

to severe irritation to the skin and eyes.[3]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary control measure to prevent exposure during handling. The

recommended PPE for handling Ampelopsin G is outlined below.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended when

there is a risk of splashing.

To protect eyes from dust

particles and splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves should be

inspected for integrity before

each use.

To prevent skin contact with

the compound.

Body Protection

A lab coat or coveralls. For

larger quantities or when there

is a risk of significant

exposure, chemical-resistant

clothing may be necessary.

To protect the skin and clothing

from contamination.

Respiratory Protection

Not generally required under

normal handling conditions. If

dust is generated, a NIOSH-

approved N95 or P1 dust mask

should be used. For firefighting

or major spills, a self-contained

breathing apparatus (SCBA) is

necessary.[1][3]

To prevent inhalation of

airborne particles.

Quantitative Toxicity Data
The following table summarizes the available acute toxicity data for Ampelopsin G. It's

important to note that while the acute oral toxicity is low, repeated or prolonged exposure

should be avoided.

Toxicity Metric Value Species

Oral LD50 >5 g/kg Mouse[4]

Intraperitoneal LD50 1,410 mg/kg Mouse[4]
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No specific Occupational Exposure Limits (OELs) have been established for Ampelopsin G.

Safe Handling and Operational Workflow
Adherence to a standardized workflow is critical for minimizing risk. The following diagram

illustrates the key steps for safely handling Ampelopsin G, from preparation to disposal.
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Ampelopsin G: Safe Handling and Emergency Workflow
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Caption: Workflow for safe handling and emergency response for Ampelopsin G.
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First Aid Measures
In the event of accidental exposure, follow these first aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[3]

In Case of Skin Contact: Wash off with soap and plenty of water.[1] Take off immediately all

contaminated clothing.

In Case of Eye Contact: Flush eyes with water as a precaution.[1] Remove contact lenses if

present and easy to do. Continue rinsing.

If Swallowed: Never give anything by mouth to an unconscious person.[1] Rinse mouth with

water.[1]

Disposal Plan
There are no specific disposal guidelines for Ampelopsin G. Therefore, general laboratory

procedures for chemical waste should be followed.

Solid Waste: Collect solid Ampelopsin G waste in a clearly labeled, sealed container for

chemical waste disposal.

Liquid Waste: Solutions containing Ampelopsin G should also be collected in a labeled,

sealed container for chemical waste. Do not pour down the drain unless it is in compliance

with local regulations and in very dilute concentrations.[5]

Contaminated Materials: Used PPE, weighing papers, and other contaminated disposable

materials should be placed in a sealed bag and disposed of as chemical waste.

Always consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Accidental Release Measures
In case of a spill, avoid dust formation.[1] For non-emergency personnel, avoid inhalation of

dust and evacuate the area. Emergency responders should wear appropriate PPE, including
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respiratory protection, to clean up the spill. Collect the spilled material and place it in a suitable

container for disposal.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Special Hazards: Ampelopsin G may emit toxic fumes, such as carbon monoxide, under fire

conditions.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus and full

protective clothing.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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